(S,Z)-Tert-butyl 4-(3-hydroxyprop-1-EN-1-YL)-2,2-dimethyloxazolidine-3-carboxylate

Specification

• Molecular Formula: C13H23NO4
• Molecular Weight: 257.33 g/mol
• IUPAC Name: tert-butyl (4S)-4-[(Z)-3-hydroxyprop-1-enyl]-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• Standard InChI: InChI=1S/C13H23NO4/c1-12(2,3)18-11(16)14-10(7-6-8-15)9-17-13(14,4)5/h6-7,10,15H,8-9H2,1-5H3/b7-6-/t10-/m0/s1
• Standard InChI Key: MHPFUJZWFSKTBF-GFVADAIESA-N
• Isomeric SMILES: CC1(N([C@H](CO1)/C=C\CO)C(=O)OC(C)(C)C)C
• Canonical SMILES: CC1(N(C(CO1)C=CCO)C(=O)OC(C)(C)C)C

Introduction

Structural and Stereochemical Analysis

Molecular Architecture

The compound’s molecular formula is C₁₃H₂₃NO₄, with a molar mass of 257.33 g/mol. Its IUPAC name, tert-butyl (4S)-4-[(Z)-3-hydroxyprop-1-enyl]-2,2-dimethyl-1,3-oxazolidine-3-carboxylate, reflects three critical structural elements:

• A tert-butyloxycarbonyl (Boc) group at position 3, which enhances solubility and stability.

• A 2,2-dimethyloxazolidine ring that imposes conformational rigidity.

• A (Z)-3-hydroxyprop-1-enyl side chain at position 4, contributing geometric isomerism and hydrogen-bonding capacity.

The oxazolidine ring adopts a puckered conformation, as observed in crystallographic studies of analogous compounds. The (S,Z) configuration specifies that the hydroxypropenyl group lies on the same side of the double bond as the oxazolidine ring’s stereocenter, influencing intermolecular interactions.

Stereochemical Significance

The compound exhibits dual stereochemical features:

• Chiral center at C4 (S configuration).

• Geometric isomerism (Z configuration) across the propenyl double bond.
  This combination creates distinct spatial arrangements that affect its reactivity and biological activity. For example, the Z configuration positions the hydroxyl group proximal to the oxazolidine ring, facilitating intramolecular hydrogen bonding and stabilizing transition states in catalytic reactions.

Synthesis and Reaction Pathways

Synthetic Strategies

The synthesis of (S,Z)-tert-butyl 4-(3-hydroxyprop-1-en-1-yl)-2,2-dimethyloxazolidine-3-carboxylate typically involves multi-step protocols:

• Oxazolidine Ring Formation:

  • Starting from L-serine or its derivatives, the oxazolidine ring is constructed via cyclization using ketones (e.g., acetone) under acidic conditions.

  • Example reaction:

    $$\text{L-serine} + \text{acetone} \xrightarrow{\text{H}^+} \text{2,2-dimethyloxazolidine intermediate}$$

• Boc Protection:

  • The tertiary amine in the oxazolidine ring is protected with di-tert-butyl dicarbonate (Boc₂O) to prevent undesired side reactions.

• Introduction of Hydroxypropenyl Substituent:

  • A Corey-Fuchs reaction or Wittig olefination introduces the (Z)-3-hydroxyprop-1-enyl group, with stereocontrol achieved via chiral auxiliaries or catalysts.

Key Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Oxazolidine formation	Acetone, HCl, reflux	75–85
Boc protection	Boc₂O, DMAP, CH₂Cl₂, 0°C to RT	90–95
Propenyl introduction	(Z)-3-hydroxypropenyl bromide, Pd(PPh₃)₄, THF	60–70

Applications in Pharmaceutical and Materials Chemistry

Asymmetric Synthesis

The compound’s chiral oxazolidine ring serves as a stereodirecting group in asymmetric catalysis. For example, it has been employed in the synthesis of β-amino alcohols, key intermediates for HIV protease inhibitors.

Antimicrobial Agents

Oxazolidinones, including this compound, show structure-dependent antibacterial activity. Modifications to the hydroxypropenyl group enhance binding to bacterial ribosomes, as demonstrated in analogs of linezolid.

Polymer Science

The tert-butyl group improves solubility in nonpolar matrices, enabling the compound’s use as a monomer in polyoxazolidines for high-performance coatings.

Comparison with Related Oxazolidine Derivatives

Compound	Key Structural Differences	Biological Activity
(R,Z)-tert-butyl isomer	Opposite configuration at C4	Reduced antimicrobial potency
2,2-Dimethyl-4-propynyloxazolidine	Propynyl vs. hydroxypropenyl substituent	Enhanced catalytic activity
Benzyl-substituted oxazolidinones	Aromatic vs. aliphatic side chain	Improved thermal stability

Research Gaps and Future Directions

• Stereoselective Synthesis: Developing enantioselective routes to minimize racemization during propenyl group installation.

• Biological Screening: Systematic evaluation of antimicrobial and anticancer properties using in vitro assays.

• Computational Modeling: DFT studies to predict reactivity and optimize catalyst design.